N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(4-methylpiperazin-1-yl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C14H18ClN3OS/c1-10-11(15)4-3-5-12(10)16-13(19)14(20)18-8-6-17(2)7-9-18/h3-5H,6-9H2,1-2H3,(H,16,19)
• InChI Key: NUMJINFJZHRQRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=S)N2CCN(CC2)C
• Molecular Formula: C14H18ClN3OS
• Molecular Weight: 311.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide, also known as CMPT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CMPT belongs to the class of thioxoacetamides, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of neurotransmitters such as serotonin, dopamine, and GABA. This compound has also been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been reported to reduce seizure activity and increase the levels of serotonin and dopamine in the brain. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to possess antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide in lab experiments is its diverse biological activities, which make it a promising candidate for the development of new drugs. This compound has also been reported to have low toxicity, which is important for its potential use in humans. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the scientific research of N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide. One potential area of investigation is its use in the treatment of neuropathic pain, which is a chronic condition that affects millions of people worldwide. This compound may also be investigated for its potential use in the treatment of other neurological disorders such as multiple sclerosis and Huntington's disease. Additionally, the development of new formulations of this compound that improve its solubility and bioavailability may enhance its therapeutic potential.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(4-methyl-1-piperazinyl)-2-thioxoacetamide has been shown to exhibit potential therapeutic applications in various scientific research studies. It has been reported to possess anticonvulsant, antidepressant, and anxiolytic activities. This compound has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease. Additionally, this compound has been found to exhibit antimicrobial activity against various bacteria and fungi.